Cas no 468-28-0 (Lupulone)

• Product Name: Lupulone
• CAS No: 468-28-0
• MF: C₂₆H₃₈O₄
• MW: 414.577528476715
• CID: 329689
• PubChem ID: 68051
• Update Time: 2025-04-19

Lupulone Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one,3,5-dihydroxy-2,6,6-tris(3-methyl-2-buten-1-yl)-4-(3-methyl-1-oxobutyl)-
• Lupulon
• 2,4-Cyclohexadien-1-one,3,5-dihydroxy-2,6,6-tris(3-methyl-2-buten-1-yl)-4-(3-methyl-1-oxobutyl...
• 3,5-dihydroxy-2-(3-methylbutanoyl)-4,6,6-tris(3-methylbut-2-enyl)cyclohexa-2,4-dien-1-one
• B-LUPULIC ACID
• Lupulone
• B'-Acid
• EINECS 207-405-3
• 3,5-Dihydroxy-2,6,6-tris(3-methyl-2-butenyl)-4-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
• 3,5-Dihydroxy-2,6,6-tris(3-methylbuten-2-yl)-4-(3-methyl-1-oxobutyl)cyclohexa-2,4-dien-1-one
• HY-124923
• 2,4-Cyclohexadien-1-one, 3,5-dihydroxy-2,6,6-tris(3-methyl-2-butenyl)-4-(3-methyl-1-oxobutyl)-
• CS-0089577
• FT-0650864
• hop beta-acid
• beta-Bitter acid
• 3,5-dihydroxy-2,6,6-tris(3-methylbut-2-enyl)-4-(3-methyl-1-oxobutyl)cyclohexa-2,4-dien-1-one
• Q27107249
• AKOS040744749
• Lupolon
• 468-28-0
• DTXSID00875553
• B7425USG94
• GTPL12445
• PD118550
• 3,5-dihydroxy-2,6,6-tris(3-methylbut-2-enyl)-4-(3-methylbutanoyl)cyclohexa-2,4-dienone
• 2,4-Cyclohexadien-1-one, 3,5-dihydroxy-4-isovaleryl-2,6,6-tris(3-methyl-2-butenyl)-
• B'' -Acid
• LUPULON [MI]
• 3,5-Dihydroxy-2,6,6-tris(3-methyl-2-buten-1-yl)-4-(3-methyl-1-oxobutyl)-2,4-cyclohexadien-1-one
• Q55939056
• 3,5-Dihydroxy-4-(3-methylbutanoyl)-2,6,6-tris(3-methyl-2-butenyl)-2,4-cyclohexadien-1-one #
• CHEMBL480267
• .beta.-Lupulic acid
• SCHEMBL819253
• SCHEMBL2431439
• beta-Lupulic acid
• .beta.-Bitter acid
• AKOS015896772
• 3,5-dihydroxy-2-(3-methylbutanoyl)-4,6,6-tris(3-methylbut-2-en-1-yl)cyclohexa-2,4-dien-1-one
• CHEBI:6574
• UNII-B7425USG94
• DA-55073

• Inchi： 1S/C26H38O4/c1-16(2)9-10-20-23(28)22(21(27)15-19(7)8)25(30)26(24(20)29,13-11-17(3)4)14-12-18(5)6/h9,11-12,19,28-29H,10,13-15H2,1-8H3
• InChI Key： LSDULPZJLTZEFD-UHFFFAOYSA-N
• SMILES： OC1=C(C/C=C(\C)/C)C(=C(C(CC(C)C)=O)C(C1(C/C=C(\C)/C)C/C=C(\C)/C)=O)O

Computed Properties

• Exact Mass: 414.27700
• Monoisotopic Mass: 414.27701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: NA
• Density: 1.045±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 93 ºC
• Boiling Point: 453.43°C (rough estimate)
• Flash Point: 321°C
• Refractive Index: 1.4840 (estimate)
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• PSA: 74.60000
• LogP: 6.86380

Lupulone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：OK5950000
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice, rats (mg/kg): 525, 100 orally (Hnsel, Wagener)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids